1-(1H-indol-5-yl)ethanone
Cat. No. B1265576
M. Wt: 159.18 g/mol
InChI Key: GOFIUEUUROFVMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094801B2
Procedure details
Ex-28A: To a solution of 1-(1H-indol-5-yl)-ethanone (Yang, Y. et al, Heterocycles, 1992, 34(6), 1169–1175; 0.45 g, 2.8 mmol) were added iodomethane (3 mL) and cesium carbonate (2.3 g, 7.1 mmol). The reaction mixture was allowed to stir at 55° C. for 1.5 day during which additional iodomethane (11 mL) was added. The reaction was quenched with water. The aqueous solution was extracted with ether. The solution of ether was washed with saturated solution sodium bicarbonate, brine, dried over sodium sulfate and concentrated. The crude product was purified by flash chromatography. Elution with ethyl acetate (33%, v/v, in hexane) gave 1-(1-methyl-1H-indol-5-yl)-ethanone (0.25 g, 51%). 1H NMR (CDCl3) δ 8.30 (s, 1H), 7.91 (dd, J=1.2, 8.1 Hz, 1H), 7.34 (d, J=8.6 Hz, 1H), 7.12 (d, J=3.2 Hz, 1H), 6.61 (d, J=3.0, 1H), 3.82 (s, 3H), 2.66 (s, 3H).
Name
cesium carbonate
Quantity
2.3 g
Type
reactant
Reaction Step One
Yield
51%
Identifiers
|
REACTION_CXSMILES
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[NH:1]1[C:9]2[C:4](=[CH:5][C:6]([C:10](=[O:12])[CH3:11])=[CH:7][CH:8]=2)[CH:3]=[CH:2]1.IC.[C:15](=O)([O-])[O-].[Cs+].[Cs+]>>[CH3:15][N:1]1[C:9]2[C:4](=[CH:5][C:6]([C:10](=[O:12])[CH3:11])=[CH:7][CH:8]=2)[CH:3]=[CH:2]1 |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
|
0.45 g
|
|
Type
|
reactant
|
|
Smiles
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N1C=CC2=CC(=CC=C12)C(C)=O
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|
Name
|
|
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Quantity
|
3 mL
|
|
Type
|
reactant
|
|
Smiles
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IC
|
|
Name
|
cesium carbonate
|
|
Quantity
|
2.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[Cs+].[Cs+]
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Step Two
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Name
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|
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Quantity
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11 mL
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Type
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reactant
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|
Smiles
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IC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
|
Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The reaction was quenched with water
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The aqueous solution was extracted with ether
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WASH
|
Type
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WASH
|
|
Details
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The solution of ether was washed with saturated solution sodium bicarbonate, brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over sodium sulfate
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
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concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude product was purified by flash chromatography
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WASH
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Type
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WASH
|
|
Details
|
Elution with ethyl acetate (33%, v/v, in hexane)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CN1C=CC2=CC(=CC=C12)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.25 g | |
| YIELD: PERCENTYIELD | 51% | |
| YIELD: CALCULATEDPERCENTYIELD | 51.5% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
